Levalbuterol hydrochloride
Levalbuterol hydrochloride
Levalbuterol Hydrochloride is the hydrochloride salt form of levalbuterol, a relatively selective sympathomimetic beta-2 adrenergic receptor agonist with bronchodilator activity. Levalbuterol hydrochloride binds to beta-2 adrenergic receptors in bronchial smooth muscle and activates intracellular adenyl cyclase, thereby increasing the production of cyclic-3', 5'-adenosine monophosphate (cAMP). Increased cAMP levels lead to the activation of protein kinase A, which inhibits the phosphorylation of myosin and lowers intracellular ionic calcium concentrations, resulting in relaxation of bronchial smooth muscles. The increased cyclic AMP concentrations also inhibit the release of inflammatory mediators from mast cells.
The R-isomer of albuterol.
See also: Levalbuterol (has active moiety).
The R-isomer of albuterol.
See also: Levalbuterol (has active moiety).
Brand Name:
Vulcanchem
CAS No.:
50293-90-8
VCID:
VC21148041
InChI:
InChI=1S/C13H21NO3.ClH/c1-13(2,3)14-7-12(17)9-4-5-11(16)10(6-9)8-15;/h4-6,12,14-17H,7-8H2,1-3H3;1H/t12-;/m0./s1
SMILES:
CC(C)(C)NCC(C1=CC(=C(C=C1)O)CO)O.Cl
Molecular Formula:
C13H22ClNO3
Molecular Weight:
275.77 g/mol
Levalbuterol hydrochloride
CAS No.: 50293-90-8
Cat. No.: VC21148041
Molecular Formula: C13H22ClNO3
Molecular Weight: 275.77 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Levalbuterol Hydrochloride is the hydrochloride salt form of levalbuterol, a relatively selective sympathomimetic beta-2 adrenergic receptor agonist with bronchodilator activity. Levalbuterol hydrochloride binds to beta-2 adrenergic receptors in bronchial smooth muscle and activates intracellular adenyl cyclase, thereby increasing the production of cyclic-3', 5'-adenosine monophosphate (cAMP). Increased cAMP levels lead to the activation of protein kinase A, which inhibits the phosphorylation of myosin and lowers intracellular ionic calcium concentrations, resulting in relaxation of bronchial smooth muscles. The increased cyclic AMP concentrations also inhibit the release of inflammatory mediators from mast cells. The R-isomer of albuterol. See also: Levalbuterol (has active moiety). |
|---|---|
| CAS No. | 50293-90-8 |
| Molecular Formula | C13H22ClNO3 |
| Molecular Weight | 275.77 g/mol |
| IUPAC Name | 4-[(1R)-2-(tert-butylamino)-1-hydroxyethyl]-2-(hydroxymethyl)phenol;hydrochloride |
| Standard InChI | InChI=1S/C13H21NO3.ClH/c1-13(2,3)14-7-12(17)9-4-5-11(16)10(6-9)8-15;/h4-6,12,14-17H,7-8H2,1-3H3;1H/t12-;/m0./s1 |
| Standard InChI Key | OWNWYCOLFIFTLK-YDALLXLXSA-N |
| Isomeric SMILES | CC(C)(C)NC[C@@H](C1=CC(=C(C=C1)O)CO)O.Cl |
| SMILES | CC(C)(C)NCC(C1=CC(=C(C=C1)O)CO)O.Cl |
| Canonical SMILES | CC(C)(C)NCC(C1=CC(=C(C=C1)O)CO)O.Cl |
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